Cas no 2413876-61-4 (tert-butyl N-{1-(5-chloro-2-hydroxyphenyl)methylpiperidin-3-yl}carbamate)

• Product Name: tert-butyl N-{1-(5-chloro-2-hydroxyphenyl)methylpiperidin-3-yl}carbamate
• CAS No: 2413876-61-4
• MF: C₁₇H₂₅ClN₂O₃
• MW: 340.845003843308
• CID: 5675888
• PubChem ID: 165768812
• Update Time: 2025-06-07

tert-butyl N-{1-(5-chloro-2-hydroxyphenyl)methylpiperidin-3-yl}carbamate Chemical and Physical Properties

Names and Identifiers

• 2413876-61-4
• EN300-26665188
• tert-butyl N-{1-[(5-chloro-2-hydroxyphenyl)methyl]piperidin-3-yl}carbamate
• tert-butyl N-{1-(5-chloro-2-hydroxyphenyl)methylpiperidin-3-yl}carbamate

• Inchi： 1S/C17H25ClN2O3/c1-17(2,3)23-16(22)19-14-5-4-8-20(11-14)10-12-9-13(18)6-7-15(12)21/h6-7,9,14,21H,4-5,8,10-11H2,1-3H3,(H,19,22)
• InChI Key： YBQZPNWIEIWGII-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)CN1CCCC(C1)NC(=O)OC(C)(C)C)O

Computed Properties

• Exact Mass: 340.1553704g/mol
• Monoisotopic Mass: 340.1553704g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 61.8Ų

Additional information on tert-butyl N-{1-(5-chloro-2-hydroxyphenyl)methylpiperidin-3-yl}carbamate

Introduction to Tert-butyl N-{1-(5-chloro-2-hydroxyphenyl)methylpiperidin-3-yl}carbamate (CAS No. 2413876-61-4)

Tert-butyl N-{1-(5-chloro-2-hydroxyphenyl)methylpiperidin-3-yl}carbamate, with the CAS number 2413876-61-4, is a specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and drug development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense research interest. The structural features of this molecule, particularly its tert-butyl and piperidin-3-yl substituents, contribute to its unique chemical properties and potential therapeutic applications.

The synthesis and characterization of Tert-butyl N-{1-(5-chloro-2-hydroxyphenyl)methylpiperidin-3-yl}carbamate involve meticulous chemical processes that ensure high purity and yield. The presence of the 5-chloro-2-hydroxyphenyl moiety in the molecule is particularly noteworthy, as it introduces both hydrophobic and hydrophilic interactions, which can be crucial for its binding affinity to biological targets. This compound’s design reflects a deep understanding of structure-activity relationships (SAR) in medicinal chemistry, where subtle modifications can significantly alter its pharmacological profile.

In recent years, there has been a growing interest in developing novel carbamate-based compounds due to their diverse biological activities. Carbamates are known for their ability to act as intermediates in the synthesis of various pharmacologically active agents. The specific configuration of Tert-butyl N-{1-(5-chloro-2-hydroxyphenyl)methylpiperidin-3-yl}carbamate makes it a valuable scaffold for further derivatization and optimization. Researchers have been exploring its potential in various therapeutic areas, including oncology, neurology, and anti-inflammatory applications.

One of the most compelling aspects of this compound is its potential as a kinase inhibitor. Kinases are enzymes that play a critical role in many cellular processes, and their dysregulation is often associated with diseases such as cancer. The piperidin-3-yl group in Tert-butyl N-{1-(5-chloro-2-hydroxyphenyl)methylpiperidin-3-yl}carbamate is known to enhance binding interactions with kinase active sites, making it an attractive candidate for developing kinase inhibitors. Preliminary studies have shown that derivatives of this compound exhibit inhibitory activity against several kinases, including those involved in cancer cell proliferation.

The 5-chloro-2-hydroxyphenyl moiety also contributes to the compound’s potential therapeutic efficacy. This group can participate in hydrogen bonding interactions with biological targets, thereby increasing the compound’s binding affinity. Additionally, the hydroxyl group provides a site for further functionalization, allowing researchers to fine-tune its pharmacological properties. These structural features make Tert-butyl N-{1-(5-chloro-2-hydroxyphenyl)methylpiperidin-3-yl}carbamate a versatile scaffold for drug discovery efforts.

In vitro studies have demonstrated that Tert-butyl N-{1-(5-chloro-2-hydroxyphenyl)methylpiperidin-3-yl}carbamate exhibits promising anti-proliferative effects on various cancer cell lines. These findings are particularly exciting given the increasing demand for targeted therapies in oncology. The compound’s ability to inhibit key signaling pathways involved in cancer cell growth suggests that it could be developed into a novel therapeutic agent. Further research is ongoing to elucidate its mechanism of action and optimize its pharmacokinetic properties.

The synthesis of Tert-butyl N-{1-(5-chloro-2-hydroxyphenyl)methylpiperidin-3-yl}carbamate involves multi-step organic reactions that require careful optimization to achieve high yields and purity. The use of advanced synthetic techniques ensures that the final product meets the stringent requirements for pharmaceutical applications. Researchers have been leveraging computational methods and high-throughput screening to accelerate the discovery and optimization process. These approaches have helped identify promising derivatives with enhanced biological activity and improved pharmacological profiles.

The potential applications of Tert-butyl N-{1-(5-chloro-2-hydroxyphenyl)methylpiperidin-3-yl}carbamate extend beyond oncology. Studies have also explored its potential in treating neurological disorders, where kinase inhibition plays a crucial role. The compound’s ability to cross the blood-brain barrier makes it an attractive candidate for developing treatments for central nervous system disorders. Additionally, its anti-inflammatory properties have been investigated, suggesting potential uses in managing chronic inflammatory conditions.

The development of Tert-butyl N-{1-(5-chloro-2-hydroxyphenyl)methylpiperidin-3-y l}carbamate as a therapeutic agent is still in its early stages, but the preliminary findings are encouraging. Further preclinical studies are needed to evaluate its safety and efficacy before it can be considered for clinical trials. Collaborative efforts between academic researchers and pharmaceutical companies are essential to accelerate this process and bring this promising compound to patients who need it.

In conclusion, Tert-butyl N-{1-(5-chloro-2-hydroxyphenyl)methylpiperidin -3 -y l}carbamate (CAS No. 2413876 -61 -4) is a compound with significant potential in pharmaceutical research and drug development. Its unique structural features make it an attractive scaffold for designing novel therapeutics targeting various diseases, including cancer and neurological disorders. As research continues to uncover new applications and optimize its pharmacological properties, this compound holds promise for improving patient outcomes in the future.